7-fluoro-3-{[1-(3-methoxypyrazin-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one

• IUPAC Name: 7-fluoro-3-[[1-(3-methoxypyrazin-2-yl)piperidin-4-yl]methyl]quinazolin-4-one
• InChI: InChI=1S/C19H20FN5O2/c1-27-18-17(21-6-7-22-18)24-8-4-13(5-9-24)11-25-12-23-16-10-14(20)2-3-15(16)19(25)26/h2-3,6-7,10,12-13H,4-5,8-9,11H2,1H3
• InChI Key: ASEBRBOPDTVPEP-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CN=C1N2CCC(CC2)CN3C=NC4=C(C3=O)C=CC(=C4)F
• Molecular Formula: C19H20FN5O2
• Molecular Weight: 369.4 g/mol

Description

The compound “7-fluoro-3-{[1-(3-methoxypyrazin-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one” is a complex organic molecule. It contains several functional groups and rings, including a quinazolinone ring, a piperidine ring, and a pyrazine ring. The presence of these rings suggests that this compound may have interesting biological activities, as many drugs and biologically active compounds contain similar structures.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The exact structure would need to be confirmed using techniques such as NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the specific functional groups present. For example, the quinazolinone ring might undergo reactions typical of other carbonyl-containing compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of the fluorine atom might make the compound more lipophilic, which could affect its solubility and other properties.

Safety and Hazards

Without specific studies, it’s hard to predict the safety and hazards associated with this compound. As with any new compound, it would need to be thoroughly tested for toxicity and other potential hazards before it could be used.

Future Directions

Future research on this compound could involve further elucidation of its structure, synthesis of the compound, and testing of its biological activity. If the compound shows promising activity, it could be further optimized and potentially developed into a new drug.